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Compound of Interest

Compound Name:
6-Azaspiro[2.5]octan-1-ylmethanol

hydrochloride

CAS No.: 1803595-93-8

Cat. No.: B2707330

Get Quote

Executive Summary
Target Molecule: 6-Azaspiro[2.5]octan-1-ylmethanol Hydrochloride (or related salts).[1]

CAS Registry Number (Precursor): 871727-05-8 (N-Boc Acid), 1088498-24-1 (Ethyl Ester).[1]

Primary Challenge: Safe construction of the strained cyclopropane ring on a multi-kilogram

scale without using potentially explosive diazo compounds (e.g., ethyl diazoacetate). Selected

Route: A Corey-Chaykovsky cyclopropanation strategy utilizing a sulfoxonium ylide.[1][2] This

method offers superior safety profiles compared to Rhodium-catalyzed carbenoid insertions

and provides high diastereoselectivity.[1]

Retrosynthetic Analysis & Strategy
The synthesis is designed to avoid chromatography by utilizing crystalline intermediates and

salt formation for purification.

Disconnection: The C1-hydroxymethyl group is derived from an ester, which is installed via

cyclopropanation of an exocyclic alkene.[1]
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Starting Material: Commercially available N-Boc-4-piperidone.[1]

Key Transformation: The conversion of an

-unsaturated ester to a cyclopropane using dimethylsulfoxonium methylide (generated in
situ).
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Figure 1: Strategic workflow for the synthesis of 6-Azaspiro[2.5]octan-1-ylmethanol salts.

Detailed Experimental Protocols
Step 1: Horner-Wadsworth-Emmons (HWE) Olefination
Objective: Synthesis of tert-butyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate.[1]

Rationale: The HWE reaction is preferred over the Wittig reaction for scale-up due to the water-

solubility of phosphate byproducts, simplifying workup.[1]

Protocol:

Reactor Setup: Charge a dry reactor with Sodium Hydride (60% dispersion, 1.2 equiv) and

anhydrous THF (10 vol) under nitrogen. Cool to 0 °C.

Reagent Addition: Add Triethyl phosphonoacetate (1.2 equiv) dropwise, maintaining internal

temperature

°C. Stir for 30 min to form the phosphonate anion.

Substrate Addition: Add a solution of N-Boc-4-piperidone (1.0 equiv) in THF (3 vol) dropwise.

Reaction: Warm to 20–25 °C and stir for 2–4 hours. Monitor by HPLC/TLC for consumption

of ketone.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/syx00064
https://www.benchchem.com/product/b2707330/docs?utm_src=pdf-body-img#scalable-process-development-for-6-azaspiro-2-5-octan-1-ylmethanol-salts
https://www.sigmaaldrich.com/SG/en/product/aldrich/syx00064
https://www.sigmaaldrich.com/SG/en/product/aldrich/syx00064
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2707330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Quench carefully with water (exothermic). Extract with Ethyl Acetate (EtOAc).[1][3]

Wash organic layer with brine, dry over MgSO

, and concentrate.

Purification: The crude unsaturated ester is typically high purity (>95%) and used directly.[1]

If needed, recrystallize from Hexanes/EtOAc.

Step 2: Corey-Chaykovsky Cyclopropanation (Critical
Step)
Objective: Synthesis of 6-(tert-butyl) 1-ethyl 6-azaspiro[2.5]octane-1,6-dicarboxylate.[1] Safety

Note: This step uses Trimethylsulfoxonium Iodide (TMSOI).[1][4] Unlike diazoacetate methods,

this avoids explosion hazards but requires management of DMSO/base exotherms.

Protocol:

Ylide Formation: In a reactor, charge TMSOI (1.5 equiv) and DMSO (anhydrous, 10 vol). Add

Potassium tert-butoxide (KOtBu, 1.5 equiv) portion-wise at 20–25 °C. Stir for 1 hour to

generate the dimethylsulfoxonium methylide.

Observation: The solution will turn milky/cloudy.[1]

Addition: Dissolve the Unsaturated Ester (from Step 1) in DMSO (or THF/DMSO mix) and

add slowly to the ylide solution.

Control: Maintain temperature

°C to prevent decomposition of the ylide.[1]

Completion: Heat the mixture to 50 °C for 3–5 hours. The ylide acts as a methylene transfer

agent, attacking the Michael acceptor (double bond) and displacing DMSO to close the

cyclopropane ring.

Quench: Cool to RT. Pour into ice-water (20 vol). The product often precipitates or oils out.[1]

Isolation: Extract with MTBE (Methyl tert-butyl ether).[1] Wash extensively with water to

remove DMSO.[1]
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Yield Expectation: 75–85%.

Step 3: Selective Reduction of Ester
Objective: Conversion of the ester to the primary alcohol. Reagent Choice:Lithium Borohydride

(LiBH

) is preferred over Lithium Aluminum Hydride (LAH) for scale-up due to easier handling and
milder quenching.[1]

Protocol:

Dissolution: Dissolve the Spiro-Ester (Step 2) in anhydrous THF (10 vol).

Reduction: Add LiBH

(2.0 M in THF, 2.0 equiv) dropwise at 0 °C.

Activation: If reaction is slow, add methanol (1.0 equiv) dropwise to generate active

borohydride species in situ. Warm to RT and stir for 12 hours.

Quench: Cool to 0 °C. Add Acetone (2 equiv) to quench excess hydride, followed by

saturated aqueous NH

Cl.

Workup: Extract with EtOAc. The product, N-Boc-6-azaspiro[2.5]octan-1-ylmethanol, is

obtained as a viscous oil or low-melting solid.[1]

Step 4: Deprotection and Salt Formation
Objective: Removal of the Boc group and isolation of the stable Hydrochloride salt.

Protocol:

Reaction: Dissolve the N-Boc Alcohol in 1,4-Dioxane (5 vol).

Acidification: Add 4M HCl in Dioxane (3.0 equiv) at RT.
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Precipitation: Stir for 2–3 hours. The product salt usually precipitates directly from the

reaction mixture.

Filtration: Add Et

O or MTBE (10 vol) to complete precipitation. Filter the solids under nitrogen (hygroscopic).
[1]

Drying: Dry in a vacuum oven at 40 °C with P

O

desiccant.

Key Process Parameters & Safety
Parameter Specification Criticality

Water Content (Step 1) (Karl Fischer)
High.[1] Water quenches NaH

and phosphonate anion.[1]

Temperature (Step 2) °C during addition

High. Exotherm control

prevents ylide decomposition.

[1]

DMSO Removal (Step 2) ppm residual
Medium.[1] DMSO interferes

with subsequent reduction.[1]

Quenching (Step 3)
Controlled H

evolution

High. LiBH

quench releases hydrogen

gas.[1]

Analytical Specifications (Self-Validating)
H NMR (DMSO-d

): Look for disappearance of Boc singlet (1.40 ppm) and appearance of exchangeable NH

protons (8.0–9.0 ppm).[1] The cyclopropane protons should appear as high-field multiplets
(0.3–1.0 ppm).[1]
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XRPD: Check crystallinity of the final salt.[1][5] Amorphous material may require

recrystallization from Isopropanol/Ethanol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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